N-benzyl-2-(2-fluoroanilino)propanamide

• IUPAC Name: N-benzyl-2-(2-fluoroanilino)propanamide
• InChI: InChI=1S/C16H17FN2O/c1-12(19-15-10-6-5-9-14(15)17)16(20)18-11-13-7-3-2-4-8-13/h2-10,12,19H,11H2,1H3,(H,18,20)
• InChI Key: IPVRLXIARLVPHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CC=C1)NC2=CC=CC=C2F
• Molecular Formula: C16H17FN2O
• Molecular Weight: 272.32 g/mol

Description

N-benzyl-2-(2-fluoroanilino)propanamide, also known as BF-8, is a chemical compound that has been widely used in scientific research for various purposes. It is a member of the anilide class of compounds, which are known for their diverse biological activities. BF-8 has been found to exhibit potent antitumor, anti-inflammatory, and analgesic properties. In

Scientific Research Applications

N-benzyl-2-(2-fluoroanilino)propanamide has been extensively studied for its antitumor properties. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. N-benzyl-2-(2-fluoroanilino)propanamide has also been shown to induce apoptosis (cell death) in cancer cells, which is a promising mechanism for cancer therapy.
In addition to its antitumor effects, N-benzyl-2-(2-fluoroanilino)propanamide has also been investigated for its anti-inflammatory and analgesic properties. It has been found to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions.

Mechanism of Action

The mechanism of action of N-benzyl-2-(2-fluoroanilino)propanamide is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways. N-benzyl-2-(2-fluoroanilino)propanamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in inflammation and pain. It has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that are involved in cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
N-benzyl-2-(2-fluoroanilino)propanamide has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been found to inhibit the production of prostaglandins, which are lipid mediators that play a key role in inflammation and pain.

Advantages and Limitations for Lab Experiments

N-benzyl-2-(2-fluoroanilino)propanamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under normal laboratory conditions and can be stored for extended periods of time. However, N-benzyl-2-(2-fluoroanilino)propanamide has some limitations as well. It is relatively insoluble in water, which can make it difficult to use in certain experiments. It also has a relatively short half-life in vivo, which can limit its effectiveness in animal models.

Future Directions

There are several future directions for research on N-benzyl-2-(2-fluoroanilino)propanamide. One area of interest is the development of more effective formulations of N-benzyl-2-(2-fluoroanilino)propanamide that can improve its solubility and half-life in vivo. Another area of interest is the investigation of the potential of N-benzyl-2-(2-fluoroanilino)propanamide as a cancer therapy, either alone or in combination with other drugs. Finally, further studies are needed to fully elucidate the mechanism of action of N-benzyl-2-(2-fluoroanilino)propanamide and to identify potential targets for drug development.

Synthesis Methods

The synthesis of N-benzyl-2-(2-fluoroanilino)propanamide involves the reaction of 2-fluoroaniline with benzyl bromide in the presence of potassium carbonate and dimethylformamide. The resulting product is then treated with propanoyl chloride to yield N-benzyl-2-(2-fluoroanilino)propanamide. The overall yield of this synthesis method is around 60%.